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Compound of Interest

Compound Name: Dregeoside Dal

Cat. No.: B12317013

Application Notes and Protocols: Dregeoside
Dal

For Researchers, Scientists, and Drug Development Professionals

Product Information

Dregeoside Dal is a natural steroidal glycoside isolated from Dregea volubilis. This document
provides detailed protocols for the preparation and storage of Dregeoside Dal stock solutions,
along with general experimental procedures for assessing its biological activity.

Table 1: Physicochemical Properties of Dregeoside Dal

Property Value Source
CAS Number 98665-65-7 N/A
Molecular Formula Ca2H70015 N/A
Molecular Weight 815.0 g/mol N/A
Appearance Powder N/A
Purity >98% N/A
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Stock Solution Preparation and Storage

Proper preparation and storage of stock solutions are critical for maintaining the stability and
activity of Dregeoside Dal. The following guidelines are based on recommendations for similar
natural product compounds.

2.1. Recommended Solvents

Dregeoside Dal is soluble in several organic solvents. Dimethyl sulfoxide (DMSO) is the
recommended solvent for preparing high-concentration stock solutions for in vitro studies due
to its ability to dissolve a wide range of compounds and its miscibility with aqueous culture
media.[1][2][3] Other potential solvents include pyridine, methanol, and ethanol. The choice of
solvent should be guided by the specific requirements of the downstream application.

2.2. Stock Solution Preparation Protocol (DMSO)

This protocol describes the preparation of a 10 mM stock solution of Dregeoside Dal in
DMSO.

Materials:

» Dregeoside Dal powder

¢ Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade
» Sterile, amber or opaque, tightly sealed vials

o Calibrated analytical balance

e \ortex mixer

o Pipettes

Protocol:

o Equilibration: Allow the vial containing Dregeoside Dal powder to equilibrate to room
temperature for at least 1 hour before opening to prevent condensation.
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» Weighing: Accurately weigh the desired amount of Dregeoside Dal powder using a
calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh
0.815 mg of Dregeoside Dal.

o Dissolution: Add the appropriate volume of DMSO to the Dregeoside Dal powder. For a 10
mM stock solution, add 100 pL of DMSO for every 0.815 mg of Dregeoside Dal.

e Mixing: Vortex the solution until the Dregeoside Dal is completely dissolved. Gentle
warming in a water bath (not exceeding 37°C) may be used to aid dissolution if necessary.

 Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile, tightly sealed
vials. This minimizes freeze-thaw cycles and potential contamination.

o Storage: Store the aliquots as recommended in the storage guidelines below.

Table 2: Storage and Stability of Dregeoside Dal

Storage . .
Form Duration Recommendations
Temperature
) Store in a dry, dark
Solid Powder 2-8°C Up to 24 months

place.

Store in tightly sealed,
amber or opaque vials

DMSO Stock Solution  -20°C Up to 2 weeks to protect from light.
Avoid repeated

freeze-thaw cycles.

Note: It is highly recommended to prepare and use solutions on the same day. If stock
solutions are prepared in advance, their stability should be validated for the specific
experimental conditions.

Experimental Protocols

The following are generalized protocols that can be adapted to study the biological effects of
Dregeoside Dal, such as its potential cytotoxic and anti-inflammatory activities.
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3.1. General Workflow for In Vitro Biological Activity Screening

The following diagram illustrates a general workflow for screening the biological activity of
Dregeoside Dal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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